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Compound of Interest

Compound Name: CRT0273750

Cat. No.: B606817

For Researchers, Scientists, and Drug Development Professionals

Introduction

CRT0273750, also known as Cambritaxestat or IOA-289, is a potent and selective inhibitor of
autotaxin (ATX).[1][2][3] Autotaxin is a key enzyme responsible for the production of
lysophosphatidic acid (LPA), a signaling lipid involved in numerous physiological and
pathological processes, including cell proliferation, migration, inflammation, and fibrosis.[4] By
inhibiting ATX, CRT0273750 effectively modulates plasma LPA levels, making it a valuable tool
for studying the ATX-LPA signaling axis in various disease models, particularly in cancer
research.[2][3][5] These application notes provide a detailed protocol for the preparation of
CRTO0273750 stock solutions for use in cell culture experiments.

Quantitative Data Summary

A summary of the key quantitative data for CRT0273750 is presented in the table below for
easy reference.
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Property Value Source(s)
Molecular Weight 502.92 g/mol [11[31[5]
CAS Number 1979939-16-6 [1][2][5]
Target Autotaxin (ATX) [1]

Cso 1 nM[1], 0.014 uM (in plasma) 5]
[2][5]

Soluble in DMSO (e.g., 10

Solubility mM[1], 175 mg/mL][2], 250 [1][2]16]
mg/mL[6])

Appearance White to off-white solid powder  [2][3]

Purity >98% [3]

Experimental Protocols

Preparation of a 10 mM CRT0273750 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of CRT0273750 in dimethyl
sulfoxide (DMSO). It is crucial to use high-quality, anhydrous DMSO suitable for cell culture to
ensure the stability and solubility of the compound.

Materials:

CRTO0273750 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.probechem.com/userfiles/Products/PDF/PC-38008/PC-3800801/PC-3800801_DataSheet.pdf
https://www.medkoo.com/products/14963
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M27971.pdf
https://www.probechem.com/userfiles/Products/PDF/PC-38008/PC-3800801/PC-3800801_DataSheet.pdf
https://www.medchemexpress.com/crt0273750.html
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M27971.pdf
https://www.probechem.com/userfiles/Products/PDF/PC-38008/PC-3800801/PC-3800801_DataSheet.pdf
https://www.probechem.com/userfiles/Products/PDF/PC-38008/PC-3800801/PC-3800801_DataSheet.pdf
https://www.medchemexpress.com/crt0273750.html
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M27971.pdf
https://www.probechem.com/userfiles/Products/PDF/PC-38008/PC-3800801/PC-3800801_DataSheet.pdf
https://www.medchemexpress.com/crt0273750.html
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M27971.pdf
https://www.probechem.com/userfiles/Products/PDF/PC-38008/PC-3800801/PC-3800801_DataSheet.pdf
https://www.medchemexpress.com/crt0273750.html
https://molnova.cn/files/document/DATASHEET/DATASHEET_M27971.pdf
https://www.probechem.com/userfiles/Products/PDF/PC-38008/PC-3800801/PC-3800801_DataSheet.pdf
https://www.medchemexpress.com/crt0273750.html
https://molnova.cn/files/document/DATASHEET/DATASHEET_M27971.pdf
https://www.medchemexpress.com/crt0273750.html
https://www.medkoo.com/products/14963
https://www.medkoo.com/products/14963
https://www.benchchem.com/product/b606817?utm_src=pdf-body
https://www.benchchem.com/product/b606817?utm_src=pdf-body
https://www.benchchem.com/product/b606817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 0.22 pum syringe filter (optional, for sterilization)
Procedure:

o Calculation: Determine the mass of CRT0273750 required to prepare the desired volume of
a 10 mM stock solution.

o Mass (mg) = 10 mmol/L * 502.92 g/mol * Volume (L) * 1000 mg/g
o For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution:
» Mass (mg) = 10 *502.92 * 0.001 * 1000 = 5.0292 mg

e Weighing: Carefully weigh out the calculated amount of CRT0273750 powder in a sterile
microcentrifuge tube. Due to the small quantities, it is advisable to handle the powder in a
draft-free environment. Before opening, centrifuge the vial to ensure all the powder is at the
bottom.[7][8]

e Solubilization: Add the calculated volume of cell culture grade DMSO to the microcentrifuge
tube containing the CRT0273750 powder.

e Mixing: Vortex the solution until the compound is completely dissolved.[9] Gentle warming
(up to 60°C) or sonication can be used to aid dissolution if precipitation occurs.[2]

» Sterilization (Optional): If sterility is a major concern, the stock solution can be sterilized by
filtering it through a 0.22 um syringe filter into a new sterile tube.[9]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[2][9] Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[2][8]

Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the concentrated stock solution to the desired final
concentration for treating cells in culture.

Materials:
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10 mM CRT0273750 stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Pipettes and sterile filter tips
Procedure:

e Thawing: On the day of the experiment, thaw an aliquot of the 10 mM CRT0273750 stock
solution at room temperature.

o Serial Dilution: Prepare serial dilutions of the stock solution in complete cell culture medium
to achieve the desired final concentrations. To avoid precipitation, it is recommended to
perform dilutions in a stepwise manner.[10] The final concentration of DMSO in the cell
culture medium should be kept low, typically below 0.5%, to avoid solvent toxicity to the cells.
[81[10][11]

» Vehicle Control: Prepare a vehicle control by adding the same concentration of DMSO to the
cell culture medium as is present in the highest concentration of the inhibitor treatment.[9]

o Cell Treatment: Aspirate the old medium from the cultured cells and replace it with the
medium containing the desired concentration of CRT0273750 or the vehicle control.

Visualizations
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Caption: Experimental workflow for preparing and using CRT0273750 in cell culture.
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Caption: Inhibition of the ATX-LPA signaling pathway by CRT0273750.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CRT0273750 in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606817#how-to-prepare-crt0273750-stock-solution-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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